![molecular formula C23H19N3O2S B302857 N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide](/img/structure/B302857.png)
N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide
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Overview
Description
N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide, also known as MPOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.
Mechanism of Action
The mechanism of action of N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide is not fully understood. However, it is believed that this compound exerts its effects by modulating the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. This compound has also been shown to induce cell death in cancer cells, suggesting its potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide is its potential as a versatile research tool due to its diverse range of biological activities. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which may hinder its potential applications in certain areas of research.
Future Directions
There are several future directions for the research on N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide. One potential area of research is the development of this compound-based diagnostic tools for certain diseases. Another area of research is the investigation of the potential use of this compound as an anticancer agent. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising potential as a research tool in various areas of scientific research. Its diverse range of biological activities and potential applications make it an interesting compound for further investigation. Further research is needed to fully understand its mechanism of action and potential applications in scientific research.
Synthesis Methods
The synthesis of N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide involves the condensation of 2-(phenylsulfanyl)acetic acid with 5-(3-methylphenyl)-1,3,4-oxadiazole-2-carboxylic acid hydrazide in the presence of acetic anhydride and triethylamine. The resulting product is then purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use as a diagnostic tool for certain diseases.
properties
Molecular Formula |
C23H19N3O2S |
---|---|
Molecular Weight |
401.5 g/mol |
IUPAC Name |
N-[3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]-2-phenylsulfanylacetamide |
InChI |
InChI=1S/C23H19N3O2S/c1-16-7-5-8-17(13-16)22-25-26-23(28-22)18-9-6-10-19(14-18)24-21(27)15-29-20-11-3-2-4-12-20/h2-14H,15H2,1H3,(H,24,27) |
InChI Key |
PTWIZYYQILRFNR-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C(O2)C3=CC(=CC=C3)NC(=O)CSC4=CC=CC=C4 |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C(O2)C3=CC(=CC=C3)NC(=O)CSC4=CC=CC=C4 |
Origin of Product |
United States |
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